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Compound of Interest

3,4-
Compound Name:

Bis(difluoromethoxy)benzaldehyde

Cat. No.: B143430

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is an aggregated technical guide and not a certified Safety Data
Sheet (SDS). A complete, official SDS for 3,4-Bis(difluoromethoxy)benzaldehyde was not
available through public searches. The information herein is compiled from various chemical
supplier databases and is intended for informational purposes by qualified professionals.
Always consult the official SDS from your supplier before handling this chemical.

Chemical Identification and Properties

This section summarizes the key physical and chemical properties of 3,4-
Bis(difluoromethoxy)benzaldehyde.
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Property Value Source
3,4-
IUPAC Name bis(difluoromethoxy)benzaldeh  [1]
yde
CAS Number 127842-54-0 [1][2][3]
Molecular Formula CoHeF403 [4]
Molecular Weight 238.14 g/mol [4]
Colorless to light yellow liquid;
Appearance ) o [1][4]
Solid or liquid

N ) 265.8 + 35.0 °C at 760 Torr;
Boiling Point [4]
75-80 °C at 0.15 mmHg

Density 1.387 + 0.06 g/cm3 (20 °C) [4]
Flash Point 111.1+20.8°C [4]
Melting Point -15°C [4]
Purity 97% [1]
N Chloroform (Slightly), Methanol
Solubility ) [4]
(Slightly)
IPHURZAZBKLMQJ-
InChl Key [1]

UHFFFAOYSA-N

Hazard Identification and Safety Information

Limited direct hazard information is available for 3,4-Bis(difluoromethoxy)benzaldehyde. The
following data is based on information from chemical suppliers.
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Hazard Category Information Source
GHS Pictogram GHSO07 (Exclamation mark) [1]
Signal Word Warning [1]
Hazard Statements H302: Harmful if swallowed [1]
Precautionary Statements P280, P305, P338, P351 [1]

For related compounds, such as 3-(Difluoromethoxy)benzaldehyde and 2,4-
Bis(difluoromethoxy)benzaldehyde, the following hazards are also identified: H315 (Causes
skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory
irritation).[5][6][7] Given the structural similarity, it is prudent to handle 3,4-
Bis(difluoromethoxy)benzaldehyde with similar precautions.

GHS Hazard Communication Flowchart
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Chemical: 3,4-Bis(difluoromethoxy)benzaldehyde

CAS: 127842-54-0

Hazard Identification

GHSO07
(Exclamation Mark)

l

Signal Word: Warning

H302: Harmful if swallowed

vPrecautionary Regponse
P280: P305+P351+P338:
Wear protective gloves/protective IF IN EYES: Rinse cautiously with water...
clothing/eye protection/face protection. Remove contact lenses...

Click to download full resolution via product page

Caption: GHS Hazard Communication for 3,4-Bis(difluoromethoxy)benzaldehyde.

Handling, Storage, and Personal Protective
Equipment (PPE)
Safe Handling and Storage Workflow
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Receiving and Storage

(Receive ChemicaD

Store in a tightly closed container

under inert gas (Argon or Nitrogen)
at 2-8°C (Refrigerator).

Handling Procedures

@se only in a chemical fume hood)

l

Wear appropriate PPE:
- Safety goggles
- Chemical-resistant gloves
- Lab coat

Avoid:
- Inhalation of vapors/mist

- Contact with skin and eyes
- Contact with strong oxidants and heat

Spill arii Waste

( In case of spill, absorb with )
i y.

inert material and dispose of properl

Dispose of waste according to

local, regional, and national regulations.

Click to download full resolution via product page

Caption: Recommended workflow for handling and storing the chemical.
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Based on available data, the following practices are recommended:

o Handling: This product should be handled by, or under the close supervision of, individuals
properly qualified in the handling and use of potentially hazardous chemicals.[5] Use only in
a chemical fume hood.[5] Avoid inhalation and contact with skin and eyes.[4]

o Storage: Store in a cool, well-ventilated area in a tightly closed container.[6] It is
recommended to store under an inert gas like nitrogen or argon at 2-8°C.[4]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety goggles.[5]
o Skin Protection: Wear chemical-resistant gloves and a laboratory coat.[5]

o Respiratory Protection: If used outside of a fume hood or if vapors/mists are generated,
use an approved respirator.

First Aid Measures

The following first-aid measures are based on general recommendations for similar chemicals
and should be confirmed with a certified SDS.
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Exposure Route First Aid Measures Source
Remove to fresh air. If
Inhalation symptoms persist, seek [51[6]

medical attention.

Immediately wash with plenty
_ of soap and water for at least
Skin Contact ) ) )
15 minutes while removing

contaminated clothing.

[5]16]

Immediately flush eyes with

copious amounts of water for
Eye Contact ]

at least 15 minutes. Seek

medical attention.

[5][6]

Wash out mouth with water. Do
Ingestion not induce vomiting. Seek

immediate medical attention.

[5]16]

Experimental Protocols

No specific safety or toxicological experimental protocols for 3,4-

Bis(difluoromethoxy)benzaldehyde were found in the public domain. However, a general

synthesis procedure is described, which provides context for its preparation in a laboratory

setting.

General Synthesis Protocol

Objective: To synthesize 3,4-Bis(difluoromethoxy)benzaldehyde from 3,4-

dihydroxybenzaldehyde.

Materials:

o 3,4-dihydroxybenzaldehyde

e Sodium difluorochloroacetate

e Potassium carbonate
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Dimethylformamide (DMF)

Water

Ethyl acetate (EtOAC)

Brine
Procedure:

o A suspension of 3,4-dihydroxybenzaldehyde, potassium carbonate, and a small amount of
water in DMF is prepared in a reaction vessel.

» Sodium difluorochloroacetate is added to the suspension.

e The reaction mixture is heated to 80°C and maintained for approximately 16 hours.
 After cooling to room temperature, the mixture is diluted with water.

e The aqueous phase is extracted with ethyl acetate.

e The combined organic phases are washed sequentially with water and brine, then dried and
concentrated.

e The crude product is purified by column chromatography to yield 3,4-
bis(difluoromethoxy)benzaldehyde as a colorless oil.[2]

Synthesis Workflow Diagram
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Reactants

Kz2COs, DMF, H20
L Reaction ‘Workup & Purification Final Product
[Sodlum d|ﬂuorochIoroacetatej>4l>@ombme Reactants]—> Heat to 80°C for 16h gma Ag:'gggi‘)’(‘g‘éﬁgn& Column Chromatography g 3,4-Bis(difluoromethoxy)benzaldehyde
ry
3,4-dihydroxybenzaldehyde 41.

Click to download full resolution via product page

Caption: General workflow for the synthesis of the target compound.

Toxicological and Ecological Information

No specific toxicological or ecological data for 3,4-Bis(difluoromethoxy)benzaldehyde was
found. The toxicological properties have not been fully investigated.[8] As it is harmful if
swallowed (H302), it should be handled with care, and release into the environment should be
avoided.[1]

Stability and Reactivity
 Stability: Stable under normal storage conditions.[4]
e Incompatible Materials: Strong oxidizing agents, strong acids.[6]

e Hazardous Decomposition Products: Combustion may produce toxic fumes of carbon
monoxide, carbon dioxide, and hydrogen fluoride.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Safety Guide: 3,4-
Bis(difluoromethoxy)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143430#3-4-bis-difluoromethoxy-benzaldehyde-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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